Cas no 2624140-67-4 (3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one)

• Product Name: 3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one
• CAS No: 2624140-67-4
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 5968821
• PubChem ID: 155977987
• Update Time: 2025-06-14

3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one Chemical and Physical Properties

Names and Identifiers

• EN300-26958447
• 3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one
• 2624140-67-4

• Inchi： 1S/C16H18N2O/c1-10-4-7-13(8-5-10)18-12(3)15-11(2)6-9-14(19)16(15)17-18/h4-5,7-8,11H,6,9H2,1-3H3
• InChI Key： DFBGCNPWLJNJHH-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(C)N(C3C=CC(C)=CC=3)N=2)C(C)CC1

Computed Properties

• Exact Mass: 254.141913202g/mol
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.9Ų

Additional information on 3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one

Recent Advances in the Study of 3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one (CAS: 2624140-67-4)

The compound 3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one (CAS: 2624140-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its indazolone core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its pharmacological properties.

One of the primary areas of interest is the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one exhibits selective inhibition against specific kinase targets, with notable efficacy in suppressing tumor cell proliferation. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory activity, recent research has explored the compound's interactions with other molecular targets. For instance, computational docking studies have revealed its affinity for certain G-protein-coupled receptors (GPCRs), which are pivotal in drug discovery due to their involvement in a wide range of physiological processes. These insights open new avenues for repurposing the molecule in the treatment of neurological and metabolic disorders.

The synthetic routes to 3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one have also been refined to improve yield and scalability. Recent publications highlight the use of green chemistry principles, such as catalytic hydrogenation and solvent-free reactions, to enhance the sustainability of its production. These advancements are crucial for facilitating its transition from bench-scale research to industrial applications.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Ongoing studies are employing structure-activity relationship (SAR) analyses to design derivatives with improved drug-like properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 3,4-dimethyl-2-(4-methylphenyl)-4,5,6,7-tetrahydro-2H-indazol-7-one represents a versatile scaffold with broad therapeutic potential. Its dual functionality as a kinase inhibitor and GPCR modulator, coupled with advancements in synthetic methodologies, positions it as a compelling subject for future research. Further investigations into its mechanistic details and in vivo efficacy will be essential to fully realize its clinical applications.